Cas no 2228432-59-3 (1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228432-59-3
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6389963
• PubChem ID: 165856338
• Update Time: 2025-06-12

1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine
• EN300-1805727
• [1-(3-fluoro-4-nitrophenyl)cyclobutyl]methanamine
• 2228432-59-3

• Inchi： 1S/C11H13FN2O2/c12-9-6-8(2-3-10(9)14(15)16)11(7-13)4-1-5-11/h2-3,6H,1,4-5,7,13H2
• InChI Key： QEDGCQPNSWJQOJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CN)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228432-59-3): Properties, Applications, and Research Insights

1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228432-59-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutylmethanamine core with a 3-fluoro-4-nitrophenyl substituent, offering a balance of steric and electronic properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given the increasing demand for fluorinated compounds in modern medicinal chemistry.

The compound's nitro group and fluorine atom create distinct electronic effects that influence its reactivity and interaction with biological targets. This characteristic aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications to aromatic systems can dramatically alter pharmacological profiles. Recent literature highlights the growing importance of cyclobutane-containing compounds in drug design, as their strained ring systems often confer improved metabolic stability compared to more flexible analogs.

From a synthetic chemistry perspective, 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine presents interesting challenges and opportunities. The nitrophenyl moiety offers multiple sites for further functionalization, while the primary amine group serves as a versatile handle for coupling reactions. These features make the compound particularly relevant to researchers working on click chemistry applications or proteolysis-targeting chimera (PROTAC) development, both of which are hot topics in contemporary drug discovery.

Analytical characterization of CAS 2228432-59-3 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The fluorine atom provides a convenient 19F NMR handle for reaction monitoring, while the nitro group's strong UV absorption facilitates HPLC analysis. These analytical features contribute to the compound's popularity in method development studies and quality control protocols for high-throughput screening libraries.

In material science applications, the 3-fluoro-4-nitrophenyl unit has shown promise in the design of organic electronic materials. The electron-withdrawing nature of both substituents can significantly influence the charge transport properties of conjugated systems, making this compound interesting for organic light-emitting diode (OLED) and organic photovoltaic (OPV) research. This connection to green energy technologies aligns with growing industrial interest in sustainable materials.

The safety profile of 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine requires careful consideration in laboratory settings. While not classified as hazardous under standard protocols, researchers should employ appropriate personal protective equipment (PPE) when handling the compound, particularly due to the nitro aromatic functionality. Proper waste disposal procedures should be followed in accordance with local regulations for nitro-containing compounds.

Looking forward, the scientific community anticipates expanded applications for CAS 2228432-59-3 in bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it a candidate for developing pH-responsive or enzyme-activated prodrugs, areas receiving increased attention in precision medicine initiatives. Additionally, its potential in covalent inhibitor design represents another active research direction in kinase drug discovery.

For researchers sourcing 1-(3-fluoro-4-nitrophenyl)cyclobutylmethanamine, quality specifications typically include ≥95% purity by HPLC analysis, with particular attention to residual solvent levels and heavy metal content. Storage recommendations generally suggest protection from light at -20°C under inert atmosphere for long-term stability, reflecting standard practices for amine-containing compounds in research settings.

The commercial availability of 2228432-59-3 has increased in recent years to meet growing demand from contract research organizations (CROs) and academic laboratories. Suppliers often provide custom scale-up synthesis services and isotope-labeled versions to support various research applications. This accessibility facilitates its use in high-content screening campaigns and mechanistic studies across multiple disciplines.